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Executive Summary
This document provides a technical overview of the chemical compound 2-(1-
Methylcyclobutyl)acetaldehyde, identified by the CAS number 1849285-72-8. Despite a

comprehensive search of scientific literature, patent databases, and chemical repositories,

publicly available information regarding the synthesis, experimental protocols, biological

activity, and specific applications of this compound is exceedingly scarce. The compound is

listed by several chemical suppliers, confirming its existence and commercial availability for

research purposes. However, detailed scientific studies characterizing its properties and

potential uses have not been identified in the public domain. This guide, therefore, summarizes

the available structural and basic chemical information and outlines the general context of

related acetaldehyde compounds to provide a foundational understanding for researchers

interested in this molecule.
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The fundamental properties of 2-(1-Methylcyclobutyl)acetaldehyde are derived from its

chemical structure. While extensive experimental data is not available, some basic properties

can be reported from supplier databases.

Property Value Source

CAS Number 1849285-72-8
Chemical Supplier

Databases[1][2][3]

Molecular Formula C₇H₁₂O
Chemical Supplier

Databases[1][2][3]

Molecular Weight 112.17 g/mol
Chemical Supplier

Databases[2][3]

SMILES O=CCC1(C)CCC1 BLD Pharm[2]

Storage Temperature 0-8 °C ChemicalBook[1]

Note: Properties such as boiling point, melting point, and density are not consistently reported

across publicly available sources.

Potential Areas of Research and General Context of
Acetaldehydes
Given the lack of specific data for 2-(1-Methylcyclobutyl)acetaldehyde, this section provides

a broader context based on the known roles and activities of acetaldehyde and its derivatives

in scientific research. This information is intended to suggest potential avenues for investigation

for the target compound.

Acetaldehydes are a class of organic compounds characterized by the functional group -CHO.

The parent compound, acetaldehyde (ethanal), is a significant metabolite in biological systems,

notably in the metabolism of ethanol[4][5]. It is known to be a reactive and potentially toxic

molecule, capable of forming adducts with DNA and proteins, which can lead to cellular

damage[5][6].

In the context of drug development and research, aldehydes are utilized as chemical

intermediates and building blocks for the synthesis of more complex molecules, including
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pharmaceuticals and fragrances[7]. The cyclobutyl moiety in 2-(1-
Methylcyclobutyl)acetaldehyde introduces a strained ring system which can influence the

molecule's reactivity and conformational properties, potentially making it an interesting

candidate for novel chemical synthesis.

Hypothetical Experimental Workflow for
Characterization
For researchers initiating studies on 2-(1-Methylcyclobutyl)acetaldehyde, a logical first step

would be to perform a comprehensive characterization of its chemical and physical properties.

A potential experimental workflow is outlined below.

Procurement & Purity Physicochemical Characterization Preliminary Biological Screening

Procure Compound
(CAS: 1849285-72-8)

Assess Purity
(GC-MS, NMR)

Spectroscopic Analysis
(FTIR, ¹H/¹³C NMR)

Thermal Analysis
(DSC, TGA) Solubility Screening Cytotoxicity Assays

(e.g., MTT, LDH)
Target Binding Assays

(If applicable)
Metabolic Stability

(Microsomal Assay)

Click to download full resolution via product page

Caption: A logical workflow for the initial characterization of 2-(1-
Methylcyclobutyl)acetaldehyde.

Conclusion
2-(1-Methylcyclobutyl)acetaldehyde (CAS: 1849285-72-8) represents a chemical entity with

a confirmed structure and availability from commercial suppliers. However, a significant

knowledge gap exists in the scientific literature regarding its synthesis, properties, and

biological effects. This presents an opportunity for novel research to characterize this

compound and explore its potential applications. The information and hypothetical workflows

provided in this guide are intended to serve as a foundational resource for scientists and

researchers embarking on the study of this molecule. Further empirical investigation is required

to elucidate its chemical and biological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12339048?utm_src=pdf-custom-synthesis
https://patents.google.com/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527032/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527032/
https://www.uspto.gov/patents/search
https://patents.google.com/patent/EP1029845A1/en
https://patents.google.com/patent/EP1029845A1/en
https://www.lookchem.com/FreePDFArticle/620938-60-5.htm
https://www.lookchem.com/FreePDFArticle/620938-60-5.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC6527027/
https://en.wikipedia.org/wiki/Acetaldehyde
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/product/b12339048#2-1-methylcyclobutyl-acetaldehyde-cas-number-1849285-72-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12339048?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12339048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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